Cas no 1780775-46-3 (3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid)

• Product Name: 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid
• CAS No: 1780775-46-3
• MF: C₆H₅BrF₂N₂O₂
• MW: 255.016907453537
• CID: 5701704
• Update Time: 2025-06-13

3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, 4-bromo-α,α-difluoro-
• 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid

• Inchi： 1S/C6H5BrF2N2O2/c7-4-1-10-11(2-4)3-6(8,9)5(12)13/h1-2H,3H2,(H,12,13)
• InChI Key： ZLNLMXOFAIYKKU-UHFFFAOYSA-N
• SMILES： C(N1N=CC(Br)=C1)C(F)(F)C(=O)O

Experimental Properties

• Density: 1.89±0.1 g/cm3(Predicted)
• Boiling Point: 355.8±42.0 °C(Predicted)
• pka: 1.02±0.10(Predicted)

Additional information on 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid

Comprehensive Overview of 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid (CAS No. 1780775-46-3)

3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid (CAS No. 1780775-46-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique heterocyclic structure and difluorinated propanoic acid backbone. This compound combines a 4-bromo-1H-pyrazole moiety with a 2,2-difluoropropanoic acid group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The structural features of 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid contribute to its reactivity and binding affinity. The bromine atom at the 4-position of the pyrazole ring facilitates further functionalization via cross-coupling reactions, while the difluoromethyl group enhances metabolic stability—a critical factor in pharmacokinetic optimization. Recent studies highlight its role in developing kinase inhibitors and GABA receptor modulators, addressing high-demand therapeutic areas such as oncology and neurological disorders. These applications resonate with trending searches like "fluorinated drug candidates 2024" and "pyrazole derivatives in medicine."

From a synthetic chemistry perspective, CAS No. 1780775-46-3 exemplifies advancements in green chemistry methodologies. Its preparation often involves catalytic bromination and microwave-assisted synthesis, reducing solvent waste and energy consumption—topics frequently queried in AI-driven chemical databases. The compound’s logP value and hydrogen bonding capacity also make it a subject of computational modeling studies, linking it to popular search terms like "cheminformatics for drug design."

In agrochemical contexts, 3-(4-Bromo-1H-pyrazol-1-yl)-2,2-difluoropropanoic acid is explored as a precursor for herbicide safeners and plant growth regulators. Its halogenated pyrazole core mimics natural auxins, attracting interest in organic farming solutions—a hotspot given rising global demand for eco-friendly pesticides. Analytical techniques such as HPLC-MS and NMR spectroscopy are crucial for characterizing its purity, reflecting common technical queries in laboratory forums.

Regulatory and safety profiles of this compound adhere to REACH and FDA guidelines, with no significant ecotoxicity reported. Its stability under ambient storage conditions and compatibility with industrial-scale production further enhance its commercial viability. As the scientific community prioritizes fragment-based drug design and bioisosteric replacements, 1780775-46-3 remains a relevant case study for interdisciplinary research bridging medicinal chemistry and materials science.